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Introduction
Ilaprazole sodium is a potent, orally active proton pump inhibitor (PPI) used in the treatment of

gastric acid-related disorders such as gastric and duodenal ulcers, and gastroesophageal

reflux disease (GERD).[1][2][3] It belongs to the class of benzimidazole compounds and exerts

its therapeutic effect by irreversibly inhibiting the H+/K+-ATPase (proton pump) in gastric

parietal cells.[1][3][4] This guide provides an in-depth overview of the chemical properties,

structure, and analytical methodologies for Ilaprazole sodium.

Chemical Structure and Properties
Ilaprazole sodium is the sodium salt of Ilaprazole.[5] The chemical name is sodium;2-[(4-

methoxy-3-methylpyridin-2-yl)methylsulfinyl]-5-pyrrol-1-ylbenzimidazol-3-ide.[6][7] It is

characterized as a white crystalline powder.[1]

Table 1: Physicochemical Properties of Ilaprazole Sodium
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Property Value Reference(s)

Molecular Formula C19H17N4NaO2S [4][6][7][8]

Molecular Weight 388.4 g/mol [6][7][8]

Exact Mass 388.09699125 Da [7][8]

CAS Number 172152-50-0 [4][7][9]

IUPAC Name

sodium 2-[(4-methoxy-3-

methyl-2-

pyridinyl)methylsulfinyl]-5-

pyrrol-1-ylbenzimidazol-1-ide

[7][8]

Topological Polar Surface Area 77.2 Å² [6][7][8]

Hydrogen Bond Donor Count 0 [6]

Hydrogen Bond Acceptor

Count
6 [6]

Rotatable Bond Count 5 [6]

Mechanism of Action
Ilaprazole is a prodrug that, after oral administration, is absorbed and selectively accumulates

in the acidic environment of the parietal cells of the stomach.[2][3] In this acidic milieu, it is

converted to its active sulfenamide form.[2][9][10] This active metabolite then forms a covalent

disulfide bond with cysteine residues on the H+/K+-ATPase enzyme.[2][3] This binding is

irreversible and effectively inactivates the proton pump, which is the final step in the pathway of

gastric acid secretion.[1][2] By blocking this enzyme, Ilaprazole sodium significantly reduces

the secretion of gastric acid into the stomach lumen.[1][2] This prolonged inhibition allows for

the healing of acid-related damage to the gastrointestinal mucosa.[1][3]
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Mechanism of action of Ilaprazole sodium.

Biological Activity
Ilaprazole sodium is a potent inhibitor of the H+/K+-ATPase. In vitro and in vivo studies have

demonstrated its efficacy in inhibiting gastric acid secretion.

Table 2: Biological Activity of Ilaprazole Sodium
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Assay Species/System Value Reference(s)

IC50 (H+/K+-ATPase

inhibition)

Rabbit parietal cell

preparation
6 µM [4][5][11]

IC50 (14C-

aminopyrine

accumulation)

Histamine stimulated

parietal cells
9 nM [9][11]

ED50 (Intraduodenal

administration)
Fistular rats 0.43 mg/kg [9][11]

ED50 (Intravenous

injection)
Anesthetized rats 1.2 mg/kg [11]

ED50 (Pentagastrin-

stimulated secretion)
Anesthetized rats (i.d.) 2.1 mg/kg [9][11]

Experimental Protocols
Synthesis of Ilaprazole Sodium Intermediate
A common method for the synthesis of an Ilaprazole intermediate, 5-(1H-pyrrol-1-yl)-2-[(4-

methoxy-3-methyl-2-pyridyl)-methylthio]-1H-benzimidazole, is described in the patent literature.

[12]

Protocol:

Reaction Setup: Add 5-(1H-pyrrol-1-yl)-2-mercaptobenzimidazole to a reaction vessel

containing a solution of sodium hydroxide in deionized water.

Heating and Stirring: Heat the mixture to 40°C with continuous stirring.[12]

Addition of Second Reactant: Prepare a mixed solution of 2-chloromethyl-4-methoxy-3-

methylpyridine hydrochloride in deionized water.

Reaction: Add the pyridinyl compound solution to the reaction vessel. Allow the reaction to

proceed to completion.
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Isolation: The resulting product, 5-(1H-pyrrol-1-yl)-2-[(4-methoxy-3-methyl-2-pyridyl)-

methylthio]-1H-benzimidazole, will precipitate.

Purification: Wash the precipitate with deionized water and dry to obtain the purified

intermediate.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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